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Compound of Interest

Compound Name: Strontium hydride (SrH2)

Cat. No.: B080679 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of

strontium hydride (SrH2), a highly reactive and flammable solid. Adherence to these

procedures is critical to ensure the safety of laboratory personnel and compliance with

hazardous waste regulations. This guide is intended for researchers, scientists, and drug

development professionals who handle such materials.

Immediate Safety Concerns and Hazard Profile
Strontium hydride is a water-reactive substance that poses significant hazards upon improper

handling. It is crucial to be aware of the following:

Reaction with Water: SrH2 reacts vigorously with water and moisture to produce flammable

hydrogen gas, which can ignite spontaneously.[1] This reaction is exothermic and can lead to

thermal burns.

Corrosivity: Contact with skin and eyes can cause severe irritation and chemical burns.[1]

Respiratory Irritation: Inhalation of dust may cause respiratory irritation.[1]

Never use water to extinguish a fire involving strontium hydride. Use a Class D dry powder

extinguisher, dry sand, or limestone.
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Hazard Classification Summary
Hazard Classification Description

UN Number UN1409[1]

Proper Shipping Name
METAL HYDRIDES, WATER-REACTIVE,

N.O.S.[1]

Hazard Class
4.3 (Substances which, in contact with water,

emit flammable gases)[1]

Packing Group II

Personal Protective Equipment (PPE)
When handling strontium hydride, the following personal protective equipment is mandatory:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Flame-resistant gloves (e.g., Nomex®) over chemical-resistant gloves

(e.g., nitrile).

Body Protection: A flame-retardant laboratory coat.

Respiratory Protection: In case of dust formation, a NIOSH-approved respirator is necessary.

All handling of strontium hydride should be performed in a certified chemical fume hood with

the sash positioned as low as possible. An inert atmosphere glovebox is recommended for

larger quantities or prolonged handling.

Laboratory-Scale Neutralization Protocol
For small quantities of residual strontium hydride, a carefully controlled quenching procedure

can be performed to render it non-hazardous before disposal. This procedure should only be

carried out by trained personnel in a properly equipped laboratory.

Important Considerations:
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The reactivity of alkaline earth metal hydrides increases down the periodic table. Therefore,

strontium hydride is more reactive than calcium hydride but less reactive than barium

hydride.[2][3][4]

Strontium hydride is reported to be insoluble in organic solvents, so the quenching process

will involve a heterogeneous slurry.

Materials and Equipment:
Three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and

a nitrogen or argon inlet/outlet.

Inert, dry solvent (e.g., toluene, hexane).

Anhydrous isopropanol.

Anhydrous methanol.

Deionized water.

Ice bath.

Appropriate PPE.

Step-by-Step Neutralization Procedure:
Inert Atmosphere: Purge the reaction flask with a steady stream of nitrogen or argon gas to

displace all air and moisture.

Preparation of Slurry: Carefully transfer the strontium hydride waste into the flask. Add

enough dry, inert solvent (e.g., toluene) to create a stirrable slurry.

Cooling: Place the flask in an ice bath to manage the heat generated during the reaction.

Initial Quenching with Isopropanol: Slowly and cautiously add anhydrous isopropanol from

the dropping funnel to the stirred slurry. The rate of addition should be controlled to prevent

excessive hydrogen evolution and temperature increase. Continue the addition until the

visible reaction (bubbling) subsides.
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Secondary Quenching with Methanol: Once the reaction with isopropanol is complete, slowly

add anhydrous methanol to the mixture. Methanol is more reactive than isopropanol and will

react with any remaining strontium hydride.

Final Quenching with Water: After the reaction with methanol has ceased, very slowly and

carefully add deionized water to the flask. This final step ensures that all reactive hydride has

been consumed.

Neutralization and Disposal: Once the quenching is complete and the solution has returned

to room temperature, the resulting mixture can be neutralized with a dilute acid if necessary.

The final aqueous solution should be disposed of as hazardous waste in accordance with

local, state, and federal regulations.

Disposal of Bulk Quantities and Contaminated
Materials
Bulk quantities of strontium hydride should not be neutralized in the laboratory. They must be

disposed of as hazardous waste through a licensed chemical waste disposal company.

Packaging: Ensure the original container is tightly sealed. If the original container is

compromised, overpack it in a larger, compatible container with a secure lid.

Labeling: The container must be clearly labeled as "Hazardous Waste: Strontium Hydride,

Water-Reactive, UN1409."

Contaminated Materials: Any materials contaminated with strontium hydride, such as gloves,

weighing paper, or absorbent pads, should be collected in a sealed container, properly

labeled, and disposed of as hazardous waste.[5] For contaminated packaging, it can be

triple-rinsed with an inert solvent, and the rinsate treated as hazardous waste. The rinsed

container can then be disposed of according to institutional guidelines.[5]

Emergency Procedures
Spill: In case of a small spill, immediately cover the material with a dry, non-reactive

absorbent such as dry sand or powdered limestone. Do not use water or combustible
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materials. Collect the mixture in a sealed container for disposal. For larger spills, evacuate

the area and contact your institution's environmental health and safety department.

Fire: Use a Class D fire extinguisher. Do not use water, carbon dioxide, or foam

extinguishers.

Personnel Exposure:

Skin Contact: Brush off any solid particles and then flush the affected area with copious

amounts of water for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Logical Workflow for Strontium Hydride Disposal
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of strontium hydride.
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Caption: Logical workflow for the safe disposal of strontium hydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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